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Compound of Interest

Dasatinib Carboxylic Acid Ethyl
Compound Name:
Ester

Cat. No.: B588416

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dasatinib Carboxylic Acid Ethyl Ester, with the CAS number 910297-62-0, is a key
reference standard and a known process-related impurity in the manufacturing of Dasatinib.
Dasatinib is a potent, orally administered small-molecule inhibitor of multiple tyrosine kinases,
including BCR-ABL and the SRC family of kinases. It is a crucial therapeutic agent for chronic
myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia
(Ph+ ALL), particularly in cases of resistance or intolerance to other treatments. The accurate
identification and quantification of related substances such as Dasatinib Carboxylic Acid
Ethyl Ester are paramount for ensuring the quality, safety, and efficacy of the final Dasatinib
drug product. This technical guide provides an in-depth overview of the chemical properties, a
plausible synthesis protocol, analytical methodologies for characterization, and the relevant
biological context of this compound.

Chemical and Physical Properties

Dasatinib Carboxylic Acid Ethyl Ester is a derivative of Dasatinib where the hydroxyl group
of the hydroxyethyl side chain is esterified. Its fundamental properties are summarized in the
table below.
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Property Value

CAS Number 910297-62-0

4-[6-[[5-[[(2-Chloro-6-
methylphenyl)amino]carbonyl]-2-

IUPAC Name ) i o
thiazolyl]amino]-2-methyl-4-pyrimidinyl]-1-
piperazineacetic acid ethyl ester

Molecular Formula C24H28CIN7O3S

Molecular Weight 530.04 g/mol

Appearance Off-White Solid

Solubility Soluble in DMSO

Synthesis Protocol

While a specific, detailed experimental protocol for the synthesis of Dasatinib Carboxylic Acid
Ethyl Ester is not readily available in peer-reviewed literature, a plausible synthetic route can
be devised based on established methods for the synthesis of Dasatinib and its derivatives.
The following protocol outlines a potential esterification of the corresponding carboxylic acid
precursor.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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